1. Home
  2. Product
  3. Inhibitors
  4. PK 44 phosphate
PK 44 phosphate PK 44 phosphate Potent inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 15.8 nM). Displays >1000-fold selectivity for DPP-IV over DPP-8 and DPP-9. Improves glucose tolerance in a mouse oral glucose tolerance assay.
Brand Name: Vulcanchem
CAS No.: 1017682-66-4
VCID: VC0004823
InChI: InChI=1S/C17H16F5N7O.H3O4P/c18-10-2-1-9-11(24-26-15(9)14(10)19)5-8(23)6-13(30)28-3-4-29-12(7-28)25-27-16(29)17(20,21)22;1-5(2,3)4/h1-2,8H,3-7,23H2,(H,24,26);(H3,1,2,3,4)/t8-;/m1./s1
SMILES: C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C4C=CC(=C(C4=NN3)F)F)N.OP(=O)(O)O
Molecular Formula: C17H19F5N7O5P
Molecular Weight: 527.349

PK 44 phosphate

CAS No.: 1017682-66-4

Inhibitors

VCID: VC0004823

Molecular Formula: C17H19F5N7O5P

Molecular Weight: 527.349

PK 44 phosphate - 1017682-66-4

CAS No. 1017682-66-4
Product Name PK 44 phosphate
Molecular Formula C17H19F5N7O5P
Molecular Weight 527.349
IUPAC Name (3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid
Standard InChI InChI=1S/C17H16F5N7O.H3O4P/c18-10-2-1-9-11(24-26-15(9)14(10)19)5-8(23)6-13(30)28-3-4-29-12(7-28)25-27-16(29)17(20,21)22;1-5(2,3)4/h1-2,8H,3-7,23H2,(H,24,26);(H3,1,2,3,4)/t8-;/m1./s1
Standard InChIKey IRIGBESJZBGJOS-DDWIOCJRSA-N
SMILES C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C4C=CC(=C(C4=NN3)F)F)N.OP(=O)(O)O
Description Potent inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 15.8 nM). Displays >1000-fold selectivity for DPP-IV over DPP-8 and DPP-9. Improves glucose tolerance in a mouse oral glucose tolerance assay.
Synonyms (3R)-3-Amino-4-(6,7-difluoro-1H-indazol-3-yl)-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-1-butanone phosphate
PubChem Compound 90488917
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19